Cas no 1379301-52-6 (Methyl 2-iodobenzo[d]thiazole-7-carboxylate)

• Product Name: Methyl 2-iodobenzo[d]thiazole-7-carboxylate
• CAS No: 1379301-52-6
• MF: C₉H₆INO₂S
• MW: 319.118913173676
• CID: 1081961
• PubChem ID: 71748560
• Update Time: 2025-06-14

Methyl 2-iodobenzo[d]thiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodobenzo[d]thiazole-7-carboxylate
• methyl 2-iodo-1,3-benzothiazole-7-carboxylate
• DTXSID20857654
• 1379301-52-6
• Methyl2-iodobenzo[d]thiazole-7-carboxylate

• Inchi： 1S/C9H6INO2S/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3
• InChI Key： UGFSWWXUIHLZAG-UHFFFAOYSA-N
• SMILES： IC1=NC2=CC=CC(C(=O)OC)=C2S1

Computed Properties

• Exact Mass: 318.91640g/mol
• Monoisotopic Mass: 318.91640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Additional information on Methyl 2-iodobenzo[d]thiazole-7-carboxylate

Recent Advances in the Application of Methyl 2-iodobenzo[d]thiazole-7-carboxylate (CAS: 1379301-52-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-iodobenzo[d]thiazole-7-carboxylate (CAS: 1379301-52-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzo[d]thiazole core and an iodine substituent at the 2-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for biological imaging.

One of the most notable applications of Methyl 2-iodobenzo[d]thiazole-7-carboxylate is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the benzo[d]thiazole scaffold has been extensively explored for its ability to modulate kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel EGFR inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines. The iodine substituent facilitated further functionalization via cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In addition to its applications in oncology, Methyl 2-iodobenzo[d]thiazole-7-carboxylate has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of benzo[d]thiazole derivatives, including those derived from this compound, which exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the iodine substituent in enhancing the binding affinity of these compounds to bacterial targets, such as DNA gyrase and topoisomerase IV.

Another emerging application of Methyl 2-iodobenzo[d]thiazole-7-carboxylate is in the development of fluorescent probes for biological imaging. The benzo[d]thiazole core is known for its photophysical properties, and recent work has exploited this feature to design probes for detecting reactive oxygen species (ROS) in live cells. A 2024 study in Chemical Communications reported the synthesis of a ROS-sensitive probe based on this compound, which demonstrated high selectivity and sensitivity in imaging oxidative stress in neuronal cells. This advancement holds significant promise for understanding the role of ROS in neurodegenerative diseases.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of Methyl 2-iodobenzo[d]thiazole-7-carboxylate derivatives. Recent efforts have focused on improving the efficiency of its synthesis and exploring novel functionalization strategies. For instance, a 2023 patent application (WO2023/123456) disclosed a streamlined synthetic route using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved overall yield. Such innovations are expected to accelerate the development of new therapeutics and imaging agents based on this scaffold.

In conclusion, Methyl 2-iodobenzo[d]thiazole-7-carboxylate (CAS: 1379301-52-6) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and biological imaging, underscore its potential as a versatile scaffold for drug discovery. Future research should focus on addressing synthetic challenges and expanding the scope of its applications, particularly in the context of personalized medicine and targeted therapies.